methyl 5-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate

• IUPAC Name: methyl 5-(2-phenyltriazole-4-carbonyl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-4-carboxylate
• InChI: InChI=1S/C18H16N4O3S/c1-25-18(24)16-13-8-10-26-15(13)7-9-21(16)17(23)14-11-19-22(20-14)12-5-3-2-4-6-12/h2-6,8,10-11,16H,7,9H2,1H3
• InChI Key: BIWCCBFEQGIJOA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1C2=C(CCN1C(=O)C3=NN(N=C3)C4=CC=CC=C4)SC=C2
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this compound is not found in the literature, related compounds have been synthesized and studied. For instance, a series of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acids/carbohydrazides, which are analogues of febuxostat, were synthesized and evaluated for their in vitro xanthine oxidase (XO) inhibitory activity.

Scientific Research Applications

Drug Discovery

The 1,2,3-triazole motif has gained significant attention in drug discovery due to its unique properties. This compound’s structural resemblance to an amide bond makes it an attractive building block for designing bioactive molecules. .

Organic Synthesis

Researchers have explored diverse synthetic methodologies for preparing 1,2,3-triazoles. These include:

• .

Materials Science

The 1,2,3-triazole core has found applications in materials science, including the design of polymers, coatings, and functional materials.

Future Directions

The future directions for research on this compound could include further synthesis and characterization studies, investigation of its potential biological activities, and exploration of its possible applications in medicinal chemistry. Given the biological activity of related compounds, it could be of interest to investigate whether this compound also exhibits similar activities.